Cas no 1396848-76-2 (N-(3-chloro-4-fluorophenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396848-76-2
• MF: C₁₄H₈ClF₂N₅O
• MW: 335.696027755737
• CID: 5857587
• PubChem ID: 71791448
• Update Time: 2025-06-11

N-(3-chloro-4-fluorophenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-2-(4-fluorophenyl)tetrazole-5-carboxamide
• N-(3-chloro-4-fluorophenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• AKOS024541401
• F6237-1781
• N-(3-chloro-4-fluorophenyl)-2-(4-fluorophenyl)-2H-tetrazole-5-carboxamide
• 1396848-76-2

• Inchi： 1S/C14H8ClF2N5O/c15-11-7-9(3-6-12(11)17)18-14(23)13-19-21-22(20-13)10-4-1-8(16)2-5-10/h1-7H,(H,18,23)
• InChI Key： FZPURXZGNSYYIE-UHFFFAOYSA-N
• SMILES： N1=C(C(NC2=CC=C(F)C(Cl)=C2)=O)N=NN1C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 335.0385439g/mol
• Monoisotopic Mass: 335.0385439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chloro-4-fluorophenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide

Comprehensive Overview of N-(3-chloro-4-fluorophenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS 1396848-76-2)

The compound N-(3-chloro-4-fluorophenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide (CAS 1396848-76-2) is a specialized organic molecule featuring a unique tetrazole core structure. This heterocyclic scaffold is widely recognized in medicinal chemistry for its bioisosteric properties, often serving as a replacement for carboxylic acids or other functional groups in drug design. The presence of both 3-chloro-4-fluorophenyl and 4-fluorophenyl substituents enhances its potential interactions with biological targets, making it a subject of interest in pharmaceutical research.

Recent studies highlight the growing demand for fluorinated compounds in drug discovery due to their improved metabolic stability and membrane permeability. The CAS 1396848-76-2 compound aligns with this trend, as its fluorine atoms contribute to enhanced lipophilicity and binding affinity. Researchers are particularly intrigued by its potential applications in targeting kinase inhibitors and GPCR modulators, which are hot topics in oncology and neurology. This has led to increased searches for "tetrazole derivatives in drug discovery" and "fluorophenyl-based bioactive molecules" across academic and industrial platforms.

From a synthetic chemistry perspective, the 1,2,3,4-tetrazole-5-carboxamide moiety offers versatile reactivity, enabling further derivatization for structure-activity relationship (SAR) studies. The compound's chloro-fluoro substitution pattern is also noteworthy, as such motifs frequently appear in agrochemicals and materials science. Laboratory protocols for its preparation often involve click chemistry approaches, a methodology that has gained tremendous attention in the past decade for its efficiency and modularity.

Analytical characterization of CAS 1396848-76-2 typically employs advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, with particular focus on the ¹⁹F-NMR signals due to its fluorine content. These methods are crucial for quality control in pharmaceutical development, addressing common user queries about "how to analyze fluorinated tetrazoles" and "validation methods for heterocyclic carboxamides". The compound's stability under various pH conditions is another area of investigation, especially for researchers optimizing formulations.

In the context of intellectual property, several patents have emerged covering tetrazole-carboxamide derivatives with similar structural features, reflecting the commercial potential of this chemical space. This has spurred discussions about "structure-based drug design with fluorine" and "bioisosteric replacement strategies" in medicinal chemistry forums. The precise molecular weight (320.71 g/mol) and logP calculations for this compound are frequently searched parameters by computational chemists developing QSAR models.

Environmental and regulatory aspects of halogenated tetrazoles have also gained attention, with particular focus on their biodegradation pathways. While CAS 1396848-76-2 itself isn't classified as hazardous, its structural analogs are being studied for green chemistry applications, aligning with the pharmaceutical industry's push toward sustainable synthesis. This connects with popular search trends like "eco-friendly heterocyclic synthesis" and "benign by design fluorochemicals".

The crystalline properties of N-(3-chloro-4-fluorophenyl)-2-(4-fluorophenyl)-2H-1,2,3,4-tetrazole-5-carboxamide have implications for formulation scientists working on polymorph screening, a critical step in drug development. X-ray diffraction studies of similar compounds reveal interesting molecular packing patterns influenced by the halogen bonds, a subject of numerous crystallography publications. These characteristics make it relevant to searches about "solid-state properties of fluorinated drugs" and "halogen bonding in pharmaceuticals".

In biochemical assays, the tetrazole-5-carboxamide group has shown promise as a hydrogen bond acceptor, potentially mimicking transition states in enzymatic reactions. This pharmacophore feature explains the recurring interest in "tetrazoles as enzyme inhibitors" within scientific literature. The compound's electronic distribution, particularly the electron-withdrawing effects of its substituents, makes it valuable for studying structure-electronic activity relationships (SEAR) in drug design.

Looking forward, CAS 1396848-76-2 represents an important building block in the exploration of next-generation heterocycles. Its structural complexity balances synthetic accessibility with biological relevance, addressing two major concerns in modern drug discovery: molecular diversity and lead optimization. As artificial intelligence transforms compound screening, molecules like this serve as valuable data points for training predictive algorithms in virtual screening platforms.